Cas no 2172183-37-6 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid
• CAS No: 2172183-37-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6318006
• PubChem ID: 165487124
• Update Time: 2025-06-08

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylacetamido}acetic acid
• EN300-1487384
• 2172183-37-6

• Inchi： 1S/C25H28N2O5/c1-27(15-23(29)30)22(28)14-25(12-6-7-13-25)26-24(31)32-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21H,6-7,12-16H2,1H3,(H,26,31)(H,29,30)
• InChI Key： OTADXHCXAQVJPN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(C)CC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid

Professional Introduction to 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic Acid (CAS No. 2172183-37-6)

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid, with the CAS number 2172183-37-6, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, represents a convergence of organic chemistry and pharmacology, making it a subject of extensive study and potential application in drug development.

The compound's name highlights several key structural features that are critical to its biological activity and potential therapeutic uses. The presence of a fluoren-9-ylmethoxycarbonyl group suggests a connection to fluorinated compounds, which are well-known for their enhanced metabolic stability and bioavailability. This moiety is often incorporated into drug molecules to improve their pharmacokinetic properties, ensuring longer-lasting effects and reduced degradation in the body.

Furthermore, the structure includes a cyclopentyl ring, which is a common component in many bioactive molecules. Cyclopentyl groups are favored in drug design due to their ability to mimic the natural flexibility of biological systems, thereby improving binding affinity and efficacy. The incorporation of this ring into the molecule enhances its overall stability and interaction with biological targets.

The N-methylacetamido group is another significant feature of this compound. This moiety is frequently used in medicinal chemistry to modulate the solubility and metabolic pathways of drugs. By introducing this group, the compound may exhibit improved solubility in water, which is crucial for oral and injectable formulations. Additionally, the N-methylacetamido group can influence the compound's pharmacokinetics, potentially leading to better absorption and distribution within the body.

The acetic acid moiety at the end of the molecule further contributes to its chemical properties. Acetic acid derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. This feature makes 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in studying 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid, allowing scientists to identify potential binding sites and interactions with biological targets. Such insights are crucial for optimizing the compound's structure and enhancing its therapeutic potential.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. These findings align with the growing interest in fluorinated compounds for their potential applications in oncology, inflammation, and other therapeutic areas. The cyclopentyl group's ability to enhance binding affinity further supports its potential as a lead compound in drug development.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. This property is particularly valuable in designing drugs that require prolonged action or targeted delivery. The presence of a fluoren-9-ylmethoxycarbonyl group in 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid suggests that it may possess similar advantages, making it an attractive candidate for further exploration.

As research continues, additional derivatives of this compound may be synthesized to fine-tune its biological activity. By modifying various functional groups, scientists can optimize its interactions with biological targets while maintaining its structural integrity. This iterative process is essential for developing effective drugs that meet stringent safety and efficacy standards.

The integration of machine learning algorithms into drug discovery has also accelerated the pace of research on compounds like 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid. These algorithms can predict molecular properties and simulate interactions with biological systems, providing valuable insights into potential applications. Such computational tools are transforming how researchers approach drug development, enabling more efficient identification of promising candidates.

In conclusion, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid represents a significant advancement in chemical biomedical research. Its complex structure and multifaceted functional groups make it a versatile molecule with potential applications across various therapeutic areas. As research progresses, this compound will continue to be a subject of intense study, offering new insights into drug design and development.